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Compound of Interest

Compound Name: Mesityl oxide

Cat. No.: B046562

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Mesityl oxide, a flammable and toxic chemical. Adherence to these
procedures is critical for minimizing risk and ensuring operational integrity.

Personal Protective Equipment (PPE)

When handling Mesityl oxide, a comprehensive PPE strategy is non-negotiable. The following
equipment is mandatory to prevent exposure through inhalation, skin contact, or eye contact.

Respiratory Protection: Use a NIOSH-approved respirator with organic vapor cartridges.[1] In
areas with poor ventilation or during spill clean-up, a self-contained breathing apparatus
(SCBA) is necessary.[1][2]

Eye and Face Protection: Chemical safety goggles are required at all times.[1][3] For splash
hazards, a face shield should be worn in addition to goggles.[1][3]

Skin and Body Protection:

o Gloves: Wear solvent-resistant gloves.[4] Always inspect gloves for integrity before use and
employ proper removal techniques to avoid skin contact.[1]

o Protective Clothing: A lab coat or chemical-resistant apron is required. For larger quantities
or increased risk of splashing, a full chemical-resistant suit is recommended.[1][4]
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o Footwear: Closed-toe shoes are mandatory. In areas with a high risk of spills, chemical-

resistant boots should be worn.

Quantitative Safety Data

A clear understanding of Mesityl oxide's properties is crucial for safe handling. The following

table summarizes key quantitative data.

Property Value

Flash Point 28 °C/ 82.4 °F[5]
Boiling Point 129 °C / 264.2 °F[5]
Melting Point -53 °C /-63.4 °F[5]

Upper Explosive Limit

10.1% (V)[3]

Lower Explosive Limit

1.4% (V)[3]

Vapor Pressure

10.53 mbar @ 20 °C[5]

Operational Plan: Safe Handling and Storage

Handling:

Storage:

Use non-sparking tools.[4][6]

Avoid contact with skin and eyes.[1][3]

Always work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ground and bond containers when transferring the liquid to prevent static discharge.[4]

Do not eat, drink, or smoke in areas where Mesityl oxide is handled.[3][4]

» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][4]
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Keep containers tightly closed.[3]

Store separately from strong oxidants and acids.[2]

Avoid storage in plastic or copper containers.[2]

Disposal Plan

Mesityl oxide waste is considered hazardous and must be disposed of accordingly.[4]

Small Quantities: For very small spills, absorb the liquid with a non-combustible material like
vermiculite, dry sand, or earth and place it in a sealed container for disposal.[4]

Large Quantities: For larger amounts or unused products, the recommended disposal
method is incineration in a chemical incinerator equipped with an afterburner and scrubber.
[3] This should be handled by a licensed disposal company.

Containers: Empty containers should be handled as the product itself and not mixed with
other waste.

Emergency Procedures: Spill Response Protocol

In the event of a Mesityl oxide spill, follow this step-by-step protocol to ensure a safe and

effective cleanup.

Experimental Protocol: Mesityl Oxide Spill Cleanup

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
[1][4] Isolate the area to prevent the spread of vapors.

Ensure Proper Ventilation: Increase ventilation in the area of the spill.[4]

Eliminate Ignition Sources: Remove all sources of ignition, including open flames, sparks,
and hot surfaces.[1][4]

Don Appropriate PPE: Before entering the spill area, ensure all responders are wearing the
correct PPE, including respiratory protection, chemical-resistant gloves, and eye protection.
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o Contain the Spill: For liquid spills, create a dike around the spill using a non-combustible
absorbent material such as sand, earth, or vermiculite.[4][6]

o Absorb the Spill: Carefully apply the absorbent material to the spill, working from the outside
in.

e Collect and Dispose: Once the liquid is absorbed, use non-sparking tools to collect the
material and place it into a labeled, sealed container for hazardous waste disposal.[6]

o Decontaminate the Area: Clean the spill area with soap and water.

o Decontaminate PPE: All contaminated clothing and PPE should be removed and
decontaminated or disposed of as hazardous waste.

Report the Incident: Report the spill to the appropriate safety personnel.

Mesityl Oxide Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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